Cas no 875578-63-5 (3-(4-Methoxyphenyl)-1-(6-methyl-1-benzofuran-2-yl)prop-2-en-1-one)

• Product Name: 3-(4-Methoxyphenyl)-1-(6-methyl-1-benzofuran-2-yl)prop-2-en-1-one
• CAS No: 875578-63-5
• MF: C₁₉H₁₆O₃
• MW: 292.328545570374
• CID: 2810282
• PubChem ID: 71405791
• Update Time: 2025-04-21

3-(4-Methoxyphenyl)-1-(6-methyl-1-benzofuran-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 875578-63-5
• 3-(4-Methoxyphenyl)-1-(6-methyl-1-benzofuran-2-yl)prop-2-en-1-one
• DTXSID00826424

• Inchi： 1S/C19H16O3/c1-13-3-7-15-12-19(22-18(15)11-13)17(20)10-6-14-4-8-16(21-2)9-5-14/h3-12H,1-2H3
• InChI Key： FFTNSBRZBXSJTH-UHFFFAOYSA-N
• SMILES： O1C(C(C=CC2C=CC(=CC=2)OC)=O)=CC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 292.109944368Da
• Monoisotopic Mass: 292.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 39.4Ų